Cas no 41102-27-6 (2,4,7-Trichlorothieno[3,2-d]pyrimidine)
41102-27-6 structure
Product Name:2,4,7-Trichlorothieno[3,2-d]pyrimidine
CAS No:41102-27-6
MF:C6HCl3N2S
MW:239.509536504745
CID:1036424
PubChem ID:71607214
Update Time:2025-04-20
2,4,7-Trichlorothieno[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,4,7-Trichlorothieno[3,2-d]pyrimidine
- SCHEMBL16152610
- 41102-27-6
- F73986
- DB-329601
- DTXSID30856193
-
- Inchi: 1S/C6HCl3N2S/c7-2-1-12-4-3(2)10-6(9)11-5(4)8/h1H
- InChI Key: HXFWUQXYTRAIOB-UHFFFAOYSA-N
- SMILES: ClC1=CSC2C(=NC(=NC=21)Cl)Cl
Computed Properties
- Exact Mass: 237.892602g/mol
- Monoisotopic Mass: 237.892602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54Ų
2,4,7-Trichlorothieno[3,2-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151478-5g |
2,4,7-trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 95% | 5g |
$842 | 2021-08-05 | |
| Chemenu | CM151478-1g |
2,4,7-trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 95% | 1g |
$*** | 2023-05-30 | |
| 1PlusChem | 1P01DOTZ-100mg |
2,4,7-Trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 95% | 100mg |
$158.00 | 2024-05-02 | |
| 1PlusChem | 1P01DOTZ-250mg |
2,4,7-Trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 95% | 250mg |
$336.00 | 2024-05-02 | |
| 1PlusChem | 1P01DOTZ-1g |
2,4,7-Trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 95% | 1g |
$1159.00 | 2024-05-02 | |
| Aaron | AR01DP2B-100mg |
2,4,7-Trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 95% | 100mg |
$153.00 | 2025-02-13 | |
| Aaron | AR01DP2B-250mg |
2,4,7-Trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 95% | 250mg |
$351.00 | 2025-02-13 | |
| Aaron | AR01DP2B-1g |
2,4,7-Trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 95% | 1g |
$1228.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626936-100mg |
2,4,7-Trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 98% | 100mg |
¥1022.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626936-250mg |
2,4,7-Trichlorothieno[3,2-d]pyrimidine |
41102-27-6 | 98% | 250mg |
¥2338.00 | 2024-05-14 |
2,4,7-Trichlorothieno[3,2-d]pyrimidine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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